
Essential Safety and Operational Guide for
Handling LASSBio-1359

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: LASSBio-1359

Cat. No.: B12373798

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling LASSBio-1359. As a specific Safety Data Sheet

(SDS) for LASSBio-1359 is not readily available in the public domain, the following protocols

are based on a conservative risk assessment, drawing from general laboratory safety principles

and information on related research compounds.

LASSBio-1359 is identified as an adenosine receptor agonist that induces relaxation of the

corpus cavernosum and also acts as a selective phosphodiesterase inhibitor. It has been

studied for its anti-TNF-α properties in the context of inflammation. Given its biological activity,

careful handling is warranted to prevent unintended exposure.

Quantitative Data Summary
The following table summarizes the known quantitative data for LASSBio-1359.
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Property Value Source

Molecular Formula C17H18N2O3

Molecular Weight 298.34 g/mol

Purity >98%

Appearance Solid

Personal Protective Equipment (PPE)
A risk-based approach is essential for selecting appropriate PPE when handling compounds

with limited safety data. The following table outlines the recommended PPE for various

laboratory activities involving LASSBio-1359.

Activity Minimum Recommended PPE

Receiving and Unpacking Laboratory coat, safety glasses, nitrile gloves.

Weighing and Aliquoting (Solid Form)

Laboratory coat, safety glasses with side

shields, nitrile gloves. For larger quantities or if

aerosolization is possible, use a chemical fume

hood or a balance enclosure.

Solution Preparation

Chemical fume hood, laboratory coat, safety

glasses with side shields or chemical splash

goggles, nitrile gloves.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
LASSBio-1359]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373798/docs#essential-safety-and-operational-
guide-for-handling-lassbio-1359]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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